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Introduction
Tannic acid, a naturally occurring polyphenol, is a significant compound in various scientific

and industrial fields, including pharmacology, food science, and materials science. Its

multifaceted properties, stemming from its unique chemical structure, make it a subject of

continuous research and development. This technical guide provides an in-depth exploration of

the molecular weight and chemical formula of tannic acid, complete with experimental

protocols for its characterization and a visualization of its analytical workflow.

Molecular Weight and Formula
Tannic acid is not a single, discrete molecule but rather a complex mixture of polygalloyl

glucoses or polygalloyl quinic acid esters.[1] The structure consists of a central glucose or

quinic acid core esterified with multiple galloyl residues.[2] While the exact composition can

vary depending on the plant source, a representative and commonly cited chemical formula for

commercial tannic acid is C₇₆H₅₂O₄₆.[1][3][4][5][6][7] This formula corresponds to decagalloyl

glucose.[1][2][7]

The molecular weight associated with this formula is approximately 1701.2 g/mol .[1][3][4][5][6]

It is crucial for researchers to recognize that commercial tannic acid is a mixture, and the

number of galloyl moieties per molecule can range from two to twelve.[1][8] This inherent

heterogeneity can lead to variations in the average molecular weight. Historically, different
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molecular formulas have been proposed, reflecting the challenges in characterizing this

complex natural product.[1]

Quantitative Data Summary
Parameter Value Source

Chemical Formula C₇₆H₅₂O₄₆
PubChem[3], Wikipedia[1],

Fisher Scientific[4]

Molecular Weight 1701.2 g/mol
PubChem[3], Wikipedia[1],

Fisher Scientific[4]

Alternate Name Gallotannic acid PubChem[3], Wikipedia[1]

Nature
Mixture of polygalloyl glucoses

or polygalloyl quinic acid esters

Wikipedia[1], American

Chemical Society[8]

Galloyl Moieties 2 to 12 per molecule
Wikipedia[1], American

Chemical Society[8]

Experimental Protocols for Characterization
The determination of the molecular weight and the quantification of tannic acid can be

achieved through various analytical techniques. Below are detailed methodologies for key

experiments.

High-Performance Liquid Chromatography (HPLC) for
Quantification
HPLC is a precise method for the quantitative estimation of tannins.

Objective: To quantify the amount of tannic acid in a sample.

Methodology:

Standard Preparation:

Prepare a stock solution of tannic acid (e.g., 1000 µg/mL) by dissolving a known weight

of analytical grade tannic acid in the mobile phase.
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Create a series of standard solutions with varying concentrations (e.g., 20, 30, 40, 50, 60

µg/mL) by diluting the stock solution.

Sample Preparation:

Extract the sample containing tannic acid with a suitable solvent (e.g., aqueous

methanol).

Filter the extract through a 0.2-µm filter and sonicate for 30 minutes.

Chromatographic Conditions:

HPLC System: Agilent or equivalent.

Column: Nucleosil® C18, 5 µm particle size.

Mobile Phase: A mixture of methanol and water (e.g., 50:50 v/v), with the pH adjusted to

4.5.

Flow Rate: 1 mL/min.

Detection: UV detection at 277 nm.[9]

Injection Volume: 20 µL.

Analysis:

Inject the standard solutions to generate a calibration curve by plotting the peak area

against concentration.

Inject the sample solution and determine the concentration of tannic acid by interpolating

its peak area on the calibration curve.

Spectrophotometric Determination of Total Phenolic
Content (as Tannic Acid Equivalent)
This colorimetric method provides an estimation of the total phenolic compounds, which can be

expressed as tannic acid equivalents.
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Objective: To estimate the total tannin content in a sample.

Methodology:

Reagent Preparation:

Folin-Ciocalteu Reagent: Use a commercially available reagent.[10]

Sodium Carbonate Solution: Prepare a saturated solution of sodium carbonate.

Tannic Acid Standard Solution: Prepare a stock solution of tannic acid (e.g., 0.1 mg/mL)

in distilled water.[10]

Sample Preparation:

Extract the sample with an appropriate solvent (e.g., boiling water).[11]

Filter the extract to obtain a clear solution.

Procedure:

Take a known volume of the sample extract in a test tube and adjust the volume with

distilled water.

Add Folin-Ciocalteu reagent and sodium carbonate solution.[10]

Vortex the mixture and allow it to stand for a specified time (e.g., 40 minutes) for color

development.[10]

Measurement:

Measure the absorbance of the solution at a specific wavelength (e.g., 725 nm or 760 nm)

using a spectrophotometer.[10][11]

Prepare a standard curve using known concentrations of tannic acid and determine the

tannin content of the sample by comparison.

Enzymatic Hydrolysis for Structural Analysis
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This method can be used to confirm the presence of galloyl esters by hydrolyzing them to gallic

acid.

Objective: To analyze the structural components of tannic acid.

Methodology:

Sample Preparation:

Dissolve a known amount of the tannic acid sample in a suitable buffer (e.g., 0.05 M

citrate buffer, pH 5.5).[12]

Enzymatic Reaction:

Add tannase enzyme to the sample solution.[12]

Incubate the mixture at a controlled temperature (e.g., 30 °C) for a sufficient time (e.g., 2

hours) to allow for complete hydrolysis.[12]

Analysis of Hydrolysis Products:

Inactivate the enzyme by adding acid (e.g., 1.0 N HCl).[12]

Extract the resulting gallic acid with a solvent like ethyl acetate.[12]

Analyze the extract using HPLC to identify and quantify the released gallic acid.[12]

Visualizations
Experimental Workflow for Tannic Acid Quantification
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Caption: Workflow for the quantification of tannic acid.
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Caption: Hierarchical structure of tannic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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